Cas no 1805108-29-5 (3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1805108-29-5
• MF: C₉H₄BrF₈NO
• MW: 374.025389671326
• CID: 4843306
• Update Time: 2025-11-07

3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF8NO/c10-2-3-1-4(6(11)12)7(20-9(16,17)18)19-5(3)8(13,14)15/h1,6H,2H2
• InChI Key： UWEUZZJNINVMJP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Professional Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805108-29-5)

3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the CAS number 1805108-29-5, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is well-known for its diverse applications in medicinal chemistry due to its versatile structural framework. The presence of multiple fluorinated and brominated substituents makes it a particularly intriguing molecule for synthetic chemists and biologists alike.

The structural features of this compound, particularly the 3-(bromomethyl) group, the 5-(difluoromethyl) moiety, the 6-(trifluoromethoxy) substituent, and the 2-(trifluoromethyl) group, contribute to its unique reactivity and potential biological activity. These substituents not only enhance the compound's solubility and stability but also play a crucial role in modulating its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve drug bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into a molecular structure can lead to significant changes in electronic properties, lipophilicity, and metabolic resistance. For instance, the presence of multiple fluorine atoms in this compound can enhance its resistance to enzymatic degradation, making it a promising candidate for drug development.

One of the most compelling aspects of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its potential as a building block for more complex molecules. The bromomethyl group provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions are widely used in pharmaceutical synthesis to introduce new functional groups or to connect different molecular fragments. The difluoromethyl and trifluoromethoxy groups can also serve as anchors for additional modifications, allowing chemists to tailor the compound's properties for specific applications.

The pharmaceutical industry has been particularly interested in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). For example, pyridine derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique combination of substituents in 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine makes it a valuable starting point for exploring these therapeutic avenues.

In addition to its pharmaceutical applications, this compound has also shown promise in agrochemical research. Fluorinated pyridines are known to possess herbicidal and pesticidal properties, making them useful in developing new crop protection agents. The structural features of this compound could potentially enhance its efficacy against resistant strains of weeds or pests while maintaining environmental safety.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves several key steps that highlight the importance of modern synthetic methodologies. The introduction of fluorinated groups typically requires specialized reagents and conditions to ensure high yield and purity. Advanced techniques such as flow chemistry and catalytic processes have been employed to optimize these reactions, reducing waste and improving scalability.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling and quantum mechanical calculations have been used to predict the biological activity and pharmacokinetic properties of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine before it is synthesized. These predictions help guide synthetic efforts and ensure that resources are focused on the most promising candidates.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it an attractive starting point for developing new drugs and crop protection agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this one will undoubtedly play a crucial role in advancing chemical biology and medicine.